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Compound of Interest

Compound Name: Safinamide impurity 9

CAS No.: 1000370-28-4

Cat. No.: B8468711 Get Quote

Introduction & Scientific Rationale
In the impurity profiling of Safinamide Mesylate (a selective MAO-B inhibitor), accurate

identification of related substances is critical for regulatory compliance (ICH Q3A/B).

Safinamide Impurity 9 (CAS: 405-85-6), chemically defined as 4-((3-fluorobenzyl)oxy)benzoic

acid, represents a significant oxidative degradation product and a potential starting material

carryover.

While Safinamide is synthesized via the reductive amination of 4-((3-

fluorobenzyl)oxy)benzaldehyde, the aldehyde starting material is susceptible to oxidation,

forming the corresponding benzoic acid derivative (Impurity 9). This impurity possesses distinct

solubility and pKa properties compared to the API, yet its trace quantification requires a high-

purity reference standard to rule out co-elution during HPLC analysis.

Technical Note on Nomenclature: Impurity designations vary by vendor. In this protocol,

"Impurity 9" refers strictly to the acid metabolite/degradant 4-((3-fluorobenzyl)oxy)benzoic acid.

Researchers should verify the chemical structure against their specific pharmacopoeial or

vendor requirements.

Chemical Identity[1][2][3][4][5][6][7]
Common Name: Safinamide Impurity 9 (Acid Impurity)
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Chemical Name: 4-((3-fluorobenzyl)oxy)benzoic acid[1][2]

Molecular Formula: C₁₄H₁₁FO₃

Molecular Weight: 246.24 g/mol [2]

Origin: Oxidative degradation of intermediate aldehyde; Hydrolysis of ester precursors.

Retrosynthetic Analysis & Strategy
To ensure a reference standard purity of >99.5%, a direct oxidation of the aldehyde

intermediate is not recommended due to potential over-oxidation side products. Instead, a

convergent two-step synthesis is employed:

Regioselective Alkylation: We utilize Methyl 4-hydroxybenzoate rather than the free acid.

This protects the carboxylic acid moiety, forcing alkylation exclusively at the phenolic oxygen

(Williamson Ether Synthesis). This prevents the formation of the ester impurity (O-alkylation

of the carboxylate).

Controlled Hydrolysis: Saponification of the intermediate ester yields the free acid with high

specificity.
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Figure 1: Convergent synthesis pathway designed to prevent regiochemical side-reactions.

Materials & Equipment
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Reagent/Solvent Grade Role

Methyl 4-hydroxybenzoate >99% Starting Scaffold

3-Fluorobenzyl chloride >98% Alkylating Agent

Potassium Carbonate (K₂CO₃) Anhydrous Base

Potassium Iodide (KI) Reagent Catalyst (Finkelstein)

Acetone HPLC Grade Solvent (Step 1)

Lithium Hydroxide (LiOH·H₂O) Reagent Hydrolysis Agent

Tetrahydrofuran (THF) HPLC Grade Solvent (Step 2)

Hydrochloric Acid (1N) AR Precipitation/Workup

Detailed Synthesis Protocol
Step 1: Preparation of Methyl 4-((3-
fluorobenzyl)oxy)benzoate
Objective: Create the ether linkage while protecting the carboxylic acid.

Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux

condenser.

Charging: Add Methyl 4-hydroxybenzoate (5.0 g, 32.8 mmol) and Acetone (100 mL). Stir until

dissolved.

Base Addition: Add anhydrous K₂CO₃ (9.0 g, 65.6 mmol, 2.0 eq). The mixture will become a

suspension.

Catalyst: Add a catalytic amount of KI (0.54 g, 3.2 mmol, 0.1 eq) to accelerate the reaction

via in-situ formation of the more reactive benzyl iodide.

Alkylation: Add 3-Fluorobenzyl chloride (5.2 g, 36.0 mmol, 1.1 eq) dropwise over 10 minutes.

Reaction: Heat the mixture to reflux (approx. 56°C) for 6–8 hours.
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Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2). The starting phenol spot should

disappear.

Workup:

Cool to room temperature.[3]

Filter off the inorganic solids (K₂CO₃/KCl) and rinse the filter cake with acetone.

Concentrate the filtrate under reduced pressure to obtain a crude solid.

Purification (Optional but recommended): Recrystallize from minimal hot ethanol to yield

white crystals.

Expected Yield: ~85-90% (Methyl ester intermediate).

Step 2: Hydrolysis to Safinamide Impurity 9
Objective: Deprotect the ester to yield the final acid reference standard.

Solubilization: Dissolve the intermediate ester (from Step 1) in THF (50 mL) and Water (25

mL).

Saponification: Add LiOH·H₂O (2.5 eq relative to ester) in one portion.

Reaction: Stir at 40°C for 4 hours.

Mechanism:[4][5][6][7] Hydroxide attacks the carbonyl carbon, displacing methoxide.

Checkpoint: HPLC or TLC should show complete conversion of the less polar ester to the

baseline acid spot.

Isolation:

Evaporate the THF under reduced pressure.

Dilute the remaining aqueous residue with water (50 mL).

Crucial Step: Cool the solution to 0–5°C in an ice bath.
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Slowly acidify with 1N HCl to pH 2–3. The product will precipitate as a white solid.[3]

Filtration & Drying:

Filter the white precipitate.

Wash the cake copiously with cold water to remove inorganic salts.

Dry in a vacuum oven at 50°C for 12 hours.

Final Purification: If purity is <99.5%, recrystallize from an Ethanol/Water (9:1) mixture.

Analytical Characterization & Validation
To validate the synthesized material as a Reference Standard, the following data profile is

required.

HPLC Purity Profile
Column: Ascentis Express C8 (150 x 4.6 mm, 2.7 µm) or equivalent C18.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[8]

Gradient: 10% B to 90% B over 15 mins.

Detection: UV at 220 nm and 280 nm.

Expected RT: Impurity 9 will elute before Safinamide Mesylate due to the free carboxylic acid

functionality (more polar at acidic pH).

Expected Spectroscopic Data
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Technique Feature Expected Signal

¹H NMR (DMSO-d₆) Carboxylic Acid
δ 12.0–13.0 ppm (Broad

singlet, 1H)

Aromatic (Benzoate) δ 7.90 (d, 2H), 7.10 (d, 2H)

Benzylic CH₂ δ 5.20 ppm (Singlet, 2H)

MS (ESI-) Molecular Ion [M-H]⁻ = 245.2 m/z

IR Carbonyl (C=O)
Strong band at ~1680–1700

cm⁻¹ (Acid)

Storage and Stability
Storage: Store in a tightly closed container at 2–8°C.

Hygroscopicity: Non-hygroscopic, but protect from moisture to ensure weighing accuracy.

Retest Period: 24 months.
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Synthesis Context

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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